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Compound of Interest

Compound Name: a-Hydroxymetoprolol

Cat. No.: B022152

For Immediate Implementation by Laboratory Personnel

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This document provides essential, step-by-step guidance for the
safe and compliant disposal of a-Hydroxymetoprolol, a key metabolite of metoprolol, intended
for researchers, scientists, and drug development professionals. Adherence to these
procedures will help ensure the safety of laboratory personnel and minimize environmental
impact.

Core Safety and Disposal Information

All quantitative data and key safety information derived from Safety Data Sheets (SDS) are
summarized below for clear and immediate reference.
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Parameter Information Source

Chemical Name a-Hydroxymetoprolol TargetMol SDS
CAS Number 56392-16-6 TargetMol SDS
Physical Form Solid Cayman Chemical

) Dispose of contents/container
Recommended Disposal _ _
to an approved waste disposal ~ TCl America SDS

Method
plant.
Collect and arrange disposal.
Spill Response Keep in suitable, closed TargetMol SDS

containers for disposal.

) ) Discharge into the
Environmental Precautions ] ) TargetMol SDS
environment must be avoided.

Wear suitable protective
Personal Protective Equipment  clothing, chemical

) TargetMol SDS
(PPE) impermeable gloves, and

eye/face protection.

Procedural Steps for Proper Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of a-
Hydroxymetoprolol in a laboratory setting. This process is designed to be straightforward and
compliant with general laboratory chemical waste regulations.

1. Waste ldentification and Segregation:

Treat all a-Hydroxymetoprolol, whether in pure form or in solution, as chemical waste.
Do not mix a-Hydroxymetoprolol waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

2. Containerization:

Use a dedicated, chemically compatible, and leak-proof container for collecting a-
Hydroxymetoprolol waste. The original container is often a suitable option if it is in good
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condition.
e Ensure the container is clearly and accurately labeled as "Hazardous Waste: a-
Hydroxymetoprolol". Include the full chemical name and any known hazard information.

3. Storage of Waste:

» Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.
o Keep the container tightly closed except when adding waste.

4. Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and disposal.

e Provide the waste manifest or any other required documentation to the disposal company,
accurately detailing the contents of the waste container.

5. Documentation:

¢ Maintain a record of the amount of a-Hydroxymetoprolol disposed of and the date of
disposal, in accordance with your laboratory's and institution's policies.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of a-Hydroxymetoprolol.
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Start: a-Hydroxymetoprolol Waste Generated

Identify as Chemical Waste

Y

Segregate from Other Waste Streams

Y

Place in a Labeled, Compatible Container

Y

Store in a Designated Secure Area

Contact EHS or Licensed Waste Disposal Company

Provide Waste Manifest/Documentation

Professional Disposal

Record Disposal Information

Y

End: Compliant Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for a-Hydroxymetoprolol.

Disclaimer: This guidance is intended for professional laboratory personnel. Always consult
your institution's specific safety and waste disposal protocols and the manufacturer's Safety
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Data Sheet (SDS) before handling or disposing of any chemical. Local, state, and federal
regulations regarding chemical waste disposal must be followed.

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for a-Hydroxymetoprolol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022152#a-hydroxymetoprolol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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